Cas no 50270-30-9 (1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 50270-30-9
• MF: C₁₂H₈Cl₂N₄
• MW: 279.124719619751
• MDL: MFCD12400765
• CID: 825989
• Update Time: 2026-04-29

1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
• 1-benzyl-4,6-dichloropyrazolo[3,4-d]pyrimidine
• AG-F-68825
• AK-49836
• CTK4J2358
• KB-11303
• PubChem23078
• RP29803

• MDL： MFCD12400765

Computed Properties

• Exact Mass: 278.01300

Experimental Properties

• PSA: 43.60000
• LogP: 3.18140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine

1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound with CAS No 50270-30-9, known as 1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are heterocyclic aromatic compounds with a unique fused ring system. The presence of a benzyl group and two chlorine atoms at the 4 and 6 positions introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and potential industrial applications.

Pyrazolo[3,4-d]pyrimidines are known for their versatility in chemical synthesis and their ability to act as scaffolds for various bioactive molecules. The benzyl group attached to the 1-position of this compound not only enhances its lipophilicity but also provides a site for further functionalization. The chlorine atoms at the 4 and 6 positions contribute to the molecule's stability and can serve as leaving groups in substitution reactions, making this compound amenable to further chemical modifications.

Recent studies have explored the antimicrobial properties of 1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine, revealing its potential as an effective agent against various bacterial and fungal strains. Researchers have also investigated its anti-inflammatory activity, suggesting its possible application in treating inflammatory diseases. These findings highlight the compound's potential in drug discovery and development.

In terms of synthesis, this compound can be prepared via a multi-step process involving the condensation of appropriate starting materials followed by chlorination and benzyl substitution. The synthesis route is highly efficient and has been optimized to achieve high yields and purity levels. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound, ensuring its quality and consistency.

The chemical stability of 1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine under various conditions has also been studied extensively. It has been found to be stable under normal storage conditions and resistant to degradation by common environmental factors such as light and moisture. This stability makes it suitable for long-term storage and transportation without compromising its properties.

Furthermore, computational studies using molecular modeling techniques have provided insights into the binding interactions of this compound with various biological targets. These studies have revealed that the molecule exhibits favorable binding affinities towards certain protein receptors, which could be exploited in designing new therapeutic agents.

In conclusion, 1-Benzyl-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine (CAS No 50270-30-9) is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure, combined with its favorable physical and chemical properties, makes it an invaluable tool for researchers in various scientific disciplines.